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Compound of Interest

Compound Name: Anhydrosafflor yellow B

Cat. No.: B2856533

For researchers, scientists, and drug development professionals, the proper handling of
chemical compounds is paramount to ensure laboratory safety and experimental integrity. This
document provides essential, immediate safety and logistical information for the handling of
Anhydrosafflor yellow B, a quinochalcone C-glycoside isolated from Carthamus tinctorius.
The following procedural guidance is based on general laboratory safety protocols and
available data for this compound.

Operational Plan: Personal Protective Equipment (PPE)

When handling Anhydrosafflor yellow B in a laboratory setting, adherence to standard safety
protocols is crucial. The following personal protective equipment is recommended to minimize
exposure and ensure user safety.

1. Hand Protection:

o Gloves: Wear nitrile or latex gloves to prevent skin contact. Always inspect gloves for tears or
holes before use. For tasks with a higher risk of splashing, consider double-gloving.

2. Eye Protection:

o Safety Glasses or Goggles: Use safety glasses with side shields or chemical splash goggles
to protect against accidental splashes of solutions or contact with the powder form.

3. Body Protection:

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b2856533?utm_src=pdf-interest
https://www.benchchem.com/product/b2856533?utm_src=pdf-body
https://www.benchchem.com/product/b2856533?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2856533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Laboratory Coat: A standard, long-sleeved laboratory coat should be worn to protect the skin
and clothing from contamination.

4. Respiratory Protection:

o Face Mask or Respirator: When handling the powdered form of Anhydrosafflor yellow B,
especially when weighing or transferring, it is advisable to work in a well-ventilated area or a
fume hood. A dust mask or a respirator may be necessary to prevent inhalation of fine
particles.

Handling and Storage

Proper handling and storage are critical to maintaining the stability and integrity of
Anhydrosafflor yellow B.

e Handling:

[¢]

Avoid direct contact with skin, eyes, and clothing.

Avoid inhalation of dust.

o

Handle in a well-ventilated area or under a fume hood.

o

[¢]

Keep containers tightly closed when not in use.
e Storage:

o Store in a tightly sealed container.

o Protect from light and moisture.

o For long-term storage of stock solutions, it is recommended to store at -20°C for up to one
month or -80°C for up to six months.[1]

Disposal Plan

Dispose of Anhydrosafflor yellow B and any contaminated materials in accordance with local,
state, and federal regulations for chemical waste.
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e Unused Compound: Unused Anhydrosafflor yellow B should be disposed of as chemical
waste. Do not discard it down the drain or in the regular trash.

» Contaminated Materials: Any materials that have come into contact with Anhydrosafflor
yellow B, such as pipette tips, tubes, and gloves, should be collected in a designated
hazardous waste container for proper disposal.

e Solutions: Aqueous solutions of Anhydrosafflor yellow B should be collected in a
designated aqueous waste container.

Quantitative Data

The following table summarizes the key quantitative data for Anhydrosafflor yellow B.

Property Value

Molecular Formula CasHs52026

Molecular Weight 1044.91 g/mol
Appearance Yellow crystalline powder

Soluble in water and organic solvents like

Solubility i
ethanol.

Storage (Stock Solution) -20°C (up to 1 month), -80°C (up to 6 months)[1]

Experimental Protocols

Anhydrosafflor yellow B has been investigated for its neuroprotective effects. Below are
detailed methodologies for key in vivo and in vitro experiments.

In Vivo Model: Middle Cerebral Artery
Occlusion/Reperfusion (MCAOIR) in Rats

This protocol is designed to assess the neuroprotective effects of Anhydrosafflor yellow B in

a rat model of ischemic stroke.

¢ Animal Model: Adult male Sprague-Dawley rats are used.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b2856533?utm_src=pdf-body
https://www.benchchem.com/product/b2856533?utm_src=pdf-body
https://www.benchchem.com/product/b2856533?utm_src=pdf-body
https://www.benchchem.com/product/b2856533?utm_src=pdf-body
https://www.benchchem.com/product/b2856533?utm_src=pdf-body
https://www.medchemexpress.com/anhydrosafflor-yellow-b.html
https://www.benchchem.com/product/b2856533?utm_src=pdf-body
https://www.benchchem.com/product/b2856533?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2856533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Grouping: Rats are randomly divided into a sham group, an MCAO/R group, and MCAO/R
groups treated with Anhydrosafflor yellow B at varying doses (e.g., 2, 4, and 8 mg/kg).

» Drug Administration: Anhydrosafflor yellow B is administered via tail vein injection
immediately after the MCAO/R procedure for three consecutive days. The control and
MCAOI/R groups receive normal saline.

o Surgical Procedure: The MCAO/R model is induced to mimic ischemic stroke.
e Outcome Measures:

o Neurological Function Score: Assessed using a standardized scoring system to evaluate
neurological deficits.

o Infarct Volume: Measured to quantify the extent of brain injury.

o Biochemical Assays: Levels of oxidative stress markers (e.g., SOD, MDA, ROS, GSH-Px)
are measured in the serum.

o Histological Analysis: Brain tissue is examined for apoptosis and other cellular changes.

In Vitro Model: Oxygen-Glucose
Deprivation/Reperfusion (OGD/R) in Primary
Hippocampal Neurons

This protocol investigates the protective effects of Anhydrosafflor yellow B on neurons
subjected to ischemia-like conditions in a cell culture system.

o Cell Culture: Primary hippocampal neurons are cultured for 7 days.

e OGD/R Induction: To mimic ischemia, cells are incubated in a glucose-free medium in a
hypoxic chamber (94% Nz, 5% COz, 1% O2) for 6 hours, followed by a return to normal
medium and normoxic conditions for 24 hours.

e Treatment Groups:

o Control group (normal conditions)
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o OGD/R group

o OGDI/R groups treated with varying concentrations of Anhydrosafflor yellow B (e.g., 40,
60, 80 uM).

¢ Outcome Measures:

[e]

Cell Viability: Assessed using assays such as CCK-8.

o

Lactate Dehydrogenase (LDH) Release: Measured to quantify cell membrane damage.

[¢]

Apoptosis Assays: To determine the extent of programmed cell death.

[¢]

Measurement of Reactive Oxygen Species (ROS): To assess oxidative stress.

[e]

Western Blot Analysis: To measure the expression of proteins involved in relevant
signaling pathways, such as the SIRT1 pathway.

Visualizations
Experimental Workflow for Handling Anhydrosafflor
Yellow B
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Caption: Workflow for the safe handling of Anhydrosafflor yellow B
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Caption: Anhydrosafflor yellow B's role in the SIRT1 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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